Cas no 2171245-72-8 ((3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid)

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid structure
2171245-72-8 structure
Product Name:(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
CAS No:2171245-72-8
MF:C27H32N2O5
MW:464.553387641907
CID:6084689
PubChem ID:165957903
Update Time:2025-07-17

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid
    • EN300-1576918
    • (3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
    • 2171245-72-8
    • Inchi: 1S/C27H32N2O5/c1-2-18(15-25(31)32)28-24(30)16-27(13-7-8-14-27)29-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t18-/m1/s1
    • InChI Key: CUVQNQXXCYUBMA-GOSISDBHSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](CC(=O)O)CC)=O)CCCC1)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1576918-0.05g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
0.05g
$2829.0 2023-05-23
Enamine
EN300-1576918-0.1g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
0.1g
$2963.0 2023-05-23
Enamine
EN300-1576918-0.25g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
0.25g
$3099.0 2023-05-23
Enamine
EN300-1576918-0.5g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
0.5g
$3233.0 2023-05-23
Enamine
EN300-1576918-1.0g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
1g
$3368.0 2023-05-23
Enamine
EN300-1576918-2.5g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
2.5g
$6602.0 2023-05-23
Enamine
EN300-1576918-5.0g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
5g
$9769.0 2023-05-23
Enamine
EN300-1576918-10.0g
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
10g
$14487.0 2023-05-23
Enamine
EN300-1576918-50mg
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
50mg
$2829.0 2023-09-24
Enamine
EN300-1576918-100mg
(3R)-3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}pentanoic acid
2171245-72-8
100mg
$2963.0 2023-09-24

(3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid Related Literature

Additional information on (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid

Introduction to (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic Acid (CAS No. 2171245-72-8)

The compound (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid, identified by its CAS number 2171245-72-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis, alongside a cyclopentylacetamide moiety, suggests a multifaceted role in drug design and development.

Recent studies have highlighted the importance of chiral centers in pharmaceutical compounds, particularly in the development of enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The (3R) configuration of the stereocenter in this compound underscores its stereochemical specificity, which is crucial for its biological activity. The fluorene moiety, known for its photophysical properties, adds another layer of complexity to this molecule, potentially enabling applications in photochemical and bioimaging research.

The cyclopentylacetamide segment is particularly noteworthy, as it is often incorporated into drug molecules to improve solubility and metabolic stability. This feature makes (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid a promising candidate for further investigation in the development of novel therapeutic agents. Additionally, the pentanoic acid tail provides a hydrophobic anchor, which can be crucial for membrane interactions and receptor binding.

In the context of current pharmaceutical research, there is growing interest in the development of molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The structural motifs present in this compound suggest that it may have interactions with various biological targets. For instance, the amine group derived from the Fmoc protecting group can be used to link this compound to other pharmacophores, creating hybrid molecules with enhanced therapeutic potential.

One of the most exciting aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For example, the Fmoc group can be removed under acidic conditions to reveal a free amine, which can then be coupled to other molecules via amide or urea linkages.

The synthesis of this compound also presents an interesting challenge for organic chemists. The need to maintain stereochemical integrity throughout the synthetic sequence requires careful planning and execution. Recent advances in asymmetric synthesis have made it possible to construct complex chiral molecules with high enantiomeric purity, which is essential for pharmaceutical applications.

From a computational chemistry perspective, modeling studies have shown that this compound can adopt multiple conformations depending on its environment. These studies have provided valuable insights into its potential interactions with biological targets and have helped predict its pharmacokinetic properties. Such computational approaches are becoming increasingly important in drug discovery, as they allow researchers to screen large libraries of compounds virtualy before conducting expensive wet-lab experiments.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The fluorene moiety in this molecule not only contributes to its structural complexity but also imparts unique physicochemical properties that can enhance drug delivery and bioavailability. Fluorine atoms are known to increase metabolic stability and improve binding affinity to biological targets, making fluorinated drugs a cornerstone of modern pharmaceutical development.

In conclusion, (3R)-3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}pentanoic acid (CAS No. 2171245-72-8) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further exploration in drug design and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd